Cas no 143427-41-2 (Ethyl 2-{[3-(ethoxycarbonyl)phenyl]methanesulfonyl}benzoate)

• Product Name: Ethyl 2-{[3-(ethoxycarbonyl)phenyl]methanesulfonyl}benzoate
• CAS No: 143427-41-2
• MF: C₁₉H₂₀O₆S
• MW: 376.423504829407
• CID: 2776141
• PubChem ID: 15664752
• Update Time: 2025-04-21

Ethyl 2-{[3-(ethoxycarbonyl)phenyl]methanesulfonyl}benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-{[3-(ethoxycarbonyl)phenyl]methanesulfonyl}benzoate
• 143427-41-2
• DTXSID40576532

• Inchi： 1S/C19H20O6S/c1-3-24-18(20)15-9-7-8-14(12-15)13-26(22,23)17-11-6-5-10-16(17)19(21)25-4-2/h5-12H,3-4,13H2,1-2H3
• InChI Key： WPURPVYLFBBFGM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OCC)(CC1C=CC=C(C(=O)OCC)C=1)(=O)=O

Computed Properties

• Exact Mass: 376.09805953Da
• Monoisotopic Mass: 376.09805953Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.1Ų